Cas no 1807263-14-4 (Ethyl 2-cyano-4-ethyl-5-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-cyano-4-ethyl-5-(trifluoromethoxy)phenylacetate
• CAS No: 1807263-14-4
• MF: C₁₄H₁₄F₃NO₃
• MW: 301.261074542999
• CID: 4943936
• Update Time: 2025-06-08

Ethyl 2-cyano-4-ethyl-5-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-ethyl-5-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C14H14F3NO3/c1-3-9-5-11(8-18)10(7-13(19)20-4-2)6-12(9)21-14(15,16)17/h5-6H,3-4,7H2,1-2H3
• InChI Key： JRJWQCDHUDNUHR-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(CC(=O)OCC)C(C#N)=CC=1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 402
• XLogP3: 3.8
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-4-ethyl-5-(trifluoromethoxy)phenylacetate

Ethyl 2-cyano-4-ethyl-5-(trifluoromethoxy)phenylacetate (CAS No. 1807263-14-4): A Comprehensive Overview

Ethyl 2-cyano-4-ethyl-5-(trifluoromethoxy)phenylacetate (CAS No. 1807263-14-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive molecular structure, holds potential applications in the development of novel therapeutic agents and advanced materials. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with Ethyl 2-cyano-4-ethyl-5-(trifluoromethoxy)phenylacetate.

Chemical Structure and Properties

Ethyl 2-cyano-4-ethyl-5-(trifluoromethoxy)phenylacetate is a complex organic molecule with a molecular formula of C₁₆H₁₅F₃NO₂. The compound features a phenyl ring substituted with a cyano group, an ethyl group, and a trifluoromethoxy group, along with an ester functional group. The presence of these functional groups imparts unique chemical properties to the molecule, such as enhanced solubility in organic solvents and improved stability under various conditions.

The cyano group is known for its strong electron-withdrawing effect, which can influence the reactivity and electronic properties of the molecule. The trifluoromethoxy group, on the other hand, contributes to the lipophilicity of the compound, making it suitable for applications in drug delivery systems. The ester functionality provides opportunities for further chemical modifications, such as hydrolysis to form the corresponding acid or coupling reactions to create more complex derivatives.

Synthesis Methods

The synthesis of Ethyl 2-cyano-4-ethyl-5-(trifluoromethoxy)phenylacetate has been reported in several studies, each employing different strategies to achieve high yields and purity. One common approach involves the reaction of 2-cyano-4-ethyl-5-(trifluoromethoxy)benzaldehyde with ethyl acetoacetate in the presence of a suitable catalyst. This method typically proceeds via a Knoevenagel condensation followed by an intramolecular cyclization step.

An alternative synthetic route involves the use of transition metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed Suzuki coupling can be employed to introduce the trifluoromethoxy substituent onto the phenyl ring. This method offers excellent functional group tolerance and can be adapted to synthesize a range of related compounds with varying substituents.

Biological Activities and Applications

Ethyl 2-cyano-4-ethyl-5-(trifluoromethoxy)phenylacetate has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Recent studies have shown that this compound exhibits promising anti-inflammatory and anticancer properties. For example, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory effects, Ethyl 2-cyano-4-ethyl-5-(trifluoromethoxy)phenylacetate has demonstrated significant cytotoxic activity against various cancer cell lines. Mechanistic studies have revealed that it can induce apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS). These findings highlight its potential as a lead compound for developing novel anticancer drugs.

Recent Research Advancements

The interest in Ethyl 2-cyano-4-ethyl-5-(trifluoromethoxy)phenylacetate continues to grow as researchers explore its diverse applications in both academic and industrial settings. One notable area of research is its use as a building block for constructing more complex molecules with enhanced biological activities. For instance, scientists have synthesized conjugates of this compound with targeting ligands to improve its delivery to specific tissues or cells.

In another study, researchers have investigated the use of Ethyl 2-cyano-4-ethyl-5-(trifluoromethoxy)phenylacetate as a photoresponsive material for applications in photodynamic therapy (PDT). The unique electronic properties of the cyano and trifluoromethoxy groups make it an attractive candidate for developing photosensitizers that can generate singlet oxygen upon light irradiation.

Conclusion

Ethyl 2-cyano-4-ethyl-5-(trifluoromethoxy)phenylacetate (CAS No. 1807263-14-4) is a multifaceted compound with a rich array of chemical properties and biological activities. Its unique molecular structure provides opportunities for further chemical modifications and applications in drug discovery, materials science, and other advanced fields. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in future scientific advancements.